Cas no 2941-71-1 (2,6-Dimethyl-1,3-benzothiazole)

• Product Name: 2,6-Dimethyl-1,3-benzothiazole
• CAS No: 2941-71-1
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00022880
• CID: 273996
• PubChem ID: 125307248
• Update Time: 2025-05-20

2,6-Dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylbenzo[d]thiazole
• 2,6-dimethyl-1,3-benzothiazole
• 2,6-Dimethylbenzothiazole
• Benzothiazole,2,6-dimethyl-
• 2,5-DIMETHYL-1,2-DIHYDRO-PYRAZOL-3-ONE
• 2,6-Dimethyl-benzo<1,3>thiazol
• 2,6-Dimethyl-benzothiazol
• 2,6-dimethyl-benzothiazole
• 2,6-Dimethyl-benzthiazol
• Benzothiazole,2,6-dimethyl
• Benzothiazole, 2,6-dimethyl-
• W6T7PN5F1Z
• 2, 6- Dimethylbenzothiazole
• JEKCSLMWKCKDCC-UHFFFAOYSA-N
• NSC93784
• PubChem21826
• 2,6-dimethylbenzothiazol
• EBD15879
• FCH837627
• 2,6-Dimethyl-1,3-benzothiazole #
• NSC 93784
• DTXSID9062724
• 2941-71-1
• AKOS006274029
• Ethyl4-cyano-2-(2-cyanoethyl)butyrate
• MFCD00022880
• SCHEMBL84327
• InChI=1/C9H9NS/c1-6-3-4-8-9(5-6)11-7(2)10-8/h3-5H,1-2H
• F15106
• EINECS 220-930-2
• CS-0210300
• D3674
• NSC-93784
• FT-0659838
• NS00028687
• UNII-W6T7PN5F1Z
• AS-59448
• DB-027695
• 2,6-Dimethyl-1,3-benzothiazole;
• Benzothiazole, 2,6-dimethyl- (7CI,8CI,9CI);2,6-Dimethyl-1,3-benzothiazole;
• DTXCID6037982
• 2,6-Dimethyl-1,3-benzothiazole

• MDL： MFCD00022880
• Inchi： 1S/C9H9NS/c1-6-3-4-8-9(5-6)11-7(2)10-8/h3-5H,1-2H3
• InChI Key： JEKCSLMWKCKDCC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.176
• Boiling Point: 132°C/20mmHg(lit.)
• Flash Point: 112.7°C
• Refractive Index: 1.6050-1.6090
• PSA: 41.13000
• LogP: 2.91310

2,6-Dimethyl-1,3-benzothiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,6-Dimethyl-1,3-benzothiazole

Recent Advances in the Study of 2,6-Dimethyl-1,3-benzothiazole (CAS: 2941-71-1) in Chemical and Biomedical Applications

The compound 2,6-Dimethyl-1,3-benzothiazole (CAS: 2941-71-1) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications and unique chemical properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex heterocyclic compounds, which are often pivotal in drug discovery and development.

One of the most notable advancements in the study of 2,6-Dimethyl-1,3-benzothiazole is its potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized molecular docking simulations to elucidate the binding mechanisms of these derivatives to bacterial enzymes, providing a foundation for the design of novel antibiotics.

In addition to its antimicrobial properties, 2,6-Dimethyl-1,3-benzothiazole has shown promise in anticancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound exhibit potent cytotoxic activity against various cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as confirmed through flow cytometry and Western blot analysis. These findings suggest that 2,6-Dimethyl-1,3-benzothiazole derivatives could serve as a scaffold for developing targeted cancer therapies.

Another area of interest is the compound's application in materials science. A 2024 study in ACS Applied Materials & Interfaces explored the use of 2,6-Dimethyl-1,3-benzothiazole as a building block for organic semiconductors. The study reported that the compound's electron-rich thiazole ring enhances charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary application underscores the compound's versatility beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the optimization of 2,6-Dimethyl-1,3-benzothiazole-based compounds for clinical and industrial use. Issues such as bioavailability, toxicity, and large-scale synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and material scientists will be essential to overcome these hurdles and fully realize the potential of this compound. In conclusion, 2,6-Dimethyl-1,3-benzothiazole (CAS: 2941-71-1) represents a multifaceted molecule with broad applications, and ongoing research continues to uncover new opportunities for its use in medicine and technology.